Cas no 2229681-27-8 (tert-butyl N-1-(3-oxoprop-1-en-1-yl)cyclopentylcarbamate)

• Product Name: tert-butyl N-1-(3-oxoprop-1-en-1-yl)cyclopentylcarbamate
• CAS No: 2229681-27-8
• MF: C₁₃H₂₁NO₃
• MW: 239.310744047165
• CID: 5924202
• PubChem ID: 165666307
• Update Time: 2025-06-08

tert-butyl N-1-(3-oxoprop-1-en-1-yl)cyclopentylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-1-(3-oxoprop-1-en-1-yl)cyclopentylcarbamate
• EN300-1872944
• tert-butyl N-[1-(3-oxoprop-1-en-1-yl)cyclopentyl]carbamate
• 2229681-27-8

• Inchi： 1S/C13H21NO3/c1-12(2,3)17-11(16)14-13(9-6-10-15)7-4-5-8-13/h6,9-10H,4-5,7-8H2,1-3H3,(H,14,16)/b9-6+
• InChI Key： AIUINOUVCTYZJG-RMKNXTFCSA-N
• SMILES： O(C(C)(C)C)C(NC1(/C=C/C=O)CCCC1)=O

Computed Properties

• Exact Mass: 239.15214353g/mol
• Monoisotopic Mass: 239.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 55.4Ų

Additional information on tert-butyl N-1-(3-oxoprop-1-en-1-yl)cyclopentylcarbamate

Comprehensive Overview of tert-butyl N-1-(3-oxoprop-1-en-1-yl)cyclopentylcarbamate (CAS No. 2229681-27-8)

tert-butyl N-1-(3-oxoprop-1-en-1-yl)cyclopentylcarbamate (CAS No. 2229681-27-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. This carbamate derivative, characterized by its cyclopentyl backbone and enone functionality, serves as a versatile intermediate in synthetic chemistry. Researchers are particularly interested in its role in the development of novel bioactive molecules, given its ability to participate in Michael addition reactions and other key transformations.

The compound's tert-butyl protecting group enhances its stability, making it suitable for multi-step synthetic routes. Its 3-oxoprop-1-en-1-yl moiety offers reactivity that aligns with modern trends in green chemistry and sustainable synthesis, addressing growing concerns about environmental impact in industrial processes. Recent studies highlight its utility in constructing heterocyclic scaffolds, a hot topic in drug discovery for targeting protein-protein interactions and allosteric modulation.

From a structure-activity relationship (SAR) perspective, tert-butyl N-1-(3-oxoprop-1-en-1-yl)cyclopentylcarbamate provides valuable insights into conformational flexibility and steric effects. These properties are critical for optimizing drug-like molecules, particularly in neurological and metabolic disorder research where cyclopentane-containing compounds show increasing promise. Analytical techniques like HPLC and NMR are essential for characterizing this compound's purity and stereochemistry.

The growing demand for custom synthesis services featuring this intermediate reflects broader industry shifts toward fragment-based drug design (FBDD). Its compatibility with parallel synthesis methods makes it attractive for high-throughput screening applications. Furthermore, the compound's logP and hydrogen bonding characteristics contribute to ongoing discussions about bioavailability optimization in medicinal chemistry.

Innovative applications of CAS 2229681-27-8 extend to peptide mimetics development and prodrug strategies, areas experiencing rapid growth due to advancements in targeted drug delivery. The scientific community continues to explore its potential in click chemistry applications and bioconjugation techniques, which are revolutionizing diagnostic and therapeutic approaches.

Quality control protocols for tert-butyl N-1-(3-oxoprop-1-en-1-yl)cyclopentylcarbamate emphasize rigorous spectroscopic validation and chromatographic purity assessment, meeting stringent requirements for GMP-grade intermediates. These standards align with current regulatory expectations for preclinical development materials. The compound's thermal stability profile also makes it suitable for various process chemistry conditions.

Emerging research directions include investigating this compound's potential in covalent inhibitor design and proteolysis targeting chimera (PROTAC) technology. Its structural features may contribute to addressing challenges in drug resistance and selectivity enhancement - key focus areas in contemporary pharmaceutical R&D. The compound's relevance to kinase inhibitor development further underscores its importance in oncology research.

From a commercial perspective, tert-butyl N-1-(3-oxoprop-1-en-1-yl)cyclopentylcarbamate represents an important building block in the fine chemicals market. Its synthesis and applications intersect with cutting-edge topics like artificial intelligence-assisted molecular design and computational chemistry, reflecting the digital transformation occurring across chemical sciences. Proper handling and storage recommendations follow standard organic compound protocols to maintain its chemical integrity.